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Cat. No.: B1348517

For the attention of: Researchers, scientists, and drug development professionals.

Executive Summary

A comprehensive review of scientific literature and chemical databases reveals a significant
lack of documented applications for 1,3-dichloropentane as a solvent in chemical reactions.
While its physical and chemical properties are cataloged, specific examples of its use to
facilitate chemical synthesis, including reaction protocols and quantitative data, are not readily
available. One study involving kinetic isotope effects noted the molecule as "not reactive” in
that specific context.[1]

This document compiles the available physicochemical data and safety information for 1,3-
dichloropentane to assist researchers in evaluating its potential for novel applications. It also
provides a general overview of the role of chlorinated solvents in organic synthesis, although it
must be emphasized that these general characteristics may not be directly applicable to 1,3-
dichloropentane without specific experimental validation.

Physicochemical Properties of 1,3-Dichloropentane

A summary of the key physical and chemical properties of 1,3-dichloropentane is presented
below. This data is essential for understanding its potential behavior as a solvent and for
designing safe experimental procedures.
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Property Value Unit Source
Molecular Formula CsH10Cl2 [1112113114]
Molecular Weight 141.04 g/mol [1112][3]
CAS Number 30122-12-4 [1121[31[4]
Clear colorless to
Appearance o
yellow liquid
Boiling Point Not specified K [5]
LogP (Octanol/Water
N o 2.633 [5]
Partition Coefficient)
Water Solubility
-2.33 mol/I [5]
(log10WS)
Density Not specified g/cm3
Vapor Pressure Not specified kPa [5]

Safety and Handling

1,3-Dichloropentane is classified as a flammable liquid and is harmful if swallowed, in contact

with skin, or inhaled.[2] It is also known to cause skin and serious eye irritation.[2] Appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should

be worn at all times when handling this chemical. Work should be conducted in a well-

ventilated fume hood.

GHS Hazard Statements:[2]

H226: Flammable liquid and vapor
H302: Harmful if swallowed
H312: Harmful in contact with skin

H315: Causes skin irritation
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e H319: Causes serious eye irritation
e H332: Harmful if inhaled

o H335: May cause respiratory irritation

General Considerations for Chlorinated Solvents in
Chemical Reactions

While specific data for 1,3-dichloropentane is lacking, chlorinated solvents as a class, such as
dichloromethane and chloroform, are widely used in organic synthesis. They are generally
considered to be relatively inert and can dissolve a wide range of organic compounds. Their
polarity can vary, which influences their ability to solvate reactants and intermediates, thereby
affecting reaction rates and mechanisms. For instance, polar aprotic solvents can be
advantageous in certain nucleophilic substitution reactions.

Below is a generalized workflow for evaluating a novel solvent like 1,3-dichloropentane in a
chemical reaction.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1348517?utm_src=pdf-body
https://www.benchchem.com/product/b1348517?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

General Workflow for Solvent Evaluation

Define Reaction of Interest

Review Physicochemical Properties of 1,3-Dichloropentane

Assess Reactant & Product Solubility

:

Conduct Small-Scale Test Reactions

:

Analyze Reaction Outcome (Yield, Purity, Rate)

:

Optimize Reaction Conditions

:

Scale-Up Synthesis

Click to download full resolution via product page

Caption: A generalized workflow for evaluating a novel solvent.

Potential Research Directions
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Given the absence of literature on 1,3-dichloropentane as a reaction solvent, there is an
opportunity for novel research in this area. Key research questions could include:

o Determining the solubility of common organic reactants and catalysts in 1,3-
dichloropentane.

» Evaluating its performance in a range of common organic reactions (e.g., substitutions,
additions, metal-catalyzed couplings) and comparing the results to established solvents.

« Investigating its stability under various reaction conditions (e.g., strong acids, bases,
oxidizing and reducing agents).

Conclusion

While 1,3-dichloropentane is commercially available and its basic properties are known, it
remains an unexplored solvent for chemical synthesis. The information provided here serves as
a starting point for researchers interested in investigating its potential applications. Any
experimental work should be preceded by a thorough risk assessment and conducted with
appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1348517#1-3-dichloropentane-as-a-solvent-in-
chemical-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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